3-[(3-Chlorophenoxy)methyl]-4-methoxybenzaldehyde

• IUPAC Name: 3-[(3-chlorophenoxy)methyl]-4-methoxybenzaldehyde
• InChI: InChI=1S/C15H13ClO3/c1-18-15-6-5-11(9-17)7-12(15)10-19-14-4-2-3-13(16)8-14/h2-9H,10H2,1H3
• InChI Key: KQHNXOYGFYZRLR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=O)COC2=CC(=CC=C2)Cl
• Molecular Formula: C15H13ClO3
• Molecular Weight: 276.71 g/mol
• CAS No.: 329222-80-2

Description

“3-[(3-Chlorophenoxy)methyl]-4-methoxybenzaldehyde” is a chemical compound with the CAS Number: 329222-80-2. It has a molecular weight of 276.72. The IUPAC name for this compound is this compound.

Molecular Structure Analysis

The InChI code for this compound is 1S/C15H13ClO3/c1-18-15-6-5-11(9-17)7-12(15)10-19-14-4-2-3-13(16)8-14/h2-9H,10H2,1H3. This code provides a specific string of characters that represent the molecular structure of the compound.

Scientific Research Applications

Synthesis and Antioxidant Activity

3-Chloro-4-hydroxy-5-methoxybenzaldehyde, a compound related to 3-[(3-Chlorophenoxy)methyl]-4-methoxybenzaldehyde, has been synthesized and tested for its antioxidant activities. This research highlights its potential in antioxidant applications, showcasing its relevance in the field of organic chemistry and pharmacology (Rijal, Haryadi, & Anwar, 2022).

Chemical Degradation Products of Lignin and Humic Substances

The study of chlorinated vanillins, such as 4-hydroxy-3-methoxybenzaldehydes, reveals their significance in understanding the chemical degradation of lignin and humic substances. This research is crucial for environmental chemistry and the study of natural organic matter decomposition (Hyötyläinen & Knuutinen, 1993).

Isotopically Labelled Probes for Biological Research

[3-13C]-2,3-Dihydroxy-4-methoxybenzaldehyde, closely related to the compound , has been synthesized as an isotopically labelled probe. This compound is used in molecular imaging and the synthesis of biologically relevant molecules, demonstrating its application in biochemistry and medical research (Collins, Paley, Tozer, & Jones, 2016).

Anticancer Research

Fluorinated benzaldehydes, including analogs similar to this compound, have been synthesized and evaluated for their anticancer properties. This research is pivotal in the development of new anticancer drugs and understanding the role of such compounds in inhibiting cancer cell growth (Lawrence et al., 2003).

Synthesis of Schiff Bases and Heterocyclic Compounds

Research has been conducted on the synthesis of Schiff bases and heterocyclic compounds using derivatives of vanillin, such as 4-hydroxy-3-methoxybenzaldehyde. These studies are significant in the field of organic synthesis and the development of pharmaceuticals and fine chemicals (Dikusar & Kozlov, 2007).

Development of Chemosensors

Compounds like 4-(2,4-Dinitrophenoxy)-3-methoxybenzaldehyde have been synthesized and studied for their selectivity as chemosensors, particularly for detecting Fe(III) ions. This research opens avenues in analytical chemistry for developing sensitive and selective sensors for various applications (Sharma, Chhibber, & Mittal, 2015).

Safety and Hazards

The compound is classified as Skin Sensitizer 1, which means it may cause an allergic skin reaction (H317). Precautionary measures suggest avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and wearing protective gloves/protective clothing/eye protection/face protection (P280).